Cas no 1148001-88-0 (Ethyl 3-[2-(2-aminoethoxy)ethoxy]propanoate)

• Product Name: Ethyl 3-[2-(2-aminoethoxy)ethoxy]propanoate
• CAS No: 1148001-88-0
• MF: C₉H₁₉NO₄
• MW: 205.25146317482
• CID: 6237307
• PubChem ID: 82352798
• Update Time: 2025-05-22

Ethyl 3-[2-(2-aminoethoxy)ethoxy]propanoate Chemical and Physical Properties

Names and Identifiers

• 1148001-88-0
• SCHEMBL20254257
• EN300-7547801
• ethyl 3-[2-(2-aminoethoxy)ethoxy]propanoate
• Ethyl 3-[2-(2-aminoethoxy)ethoxy]propanoate

• Inchi： 1S/C9H19NO4/c1-2-14-9(11)3-5-12-7-8-13-6-4-10/h2-8,10H2,1H3
• InChI Key： MXNIAUZAXARZOV-UHFFFAOYSA-N
• SMILES： O(CCC(=O)OCC)CCOCCN

Computed Properties

• Exact Mass: 205.13140809g/mol
• Monoisotopic Mass: 205.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 10
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 70.8Ų

Additional information on Ethyl 3-[2-(2-aminoethoxy)ethoxy]propanoate

Comprehensive Overview of Ethyl 3-[2-(2-aminoethoxy)ethoxy]propanoate (CAS No. 1148001-88-0): Properties, Applications, and Industry Insights

Ethyl 3-[2-(2-aminoethoxy)ethoxy]propanoate (CAS No. 1148001-88-0) is a specialized organic compound gaining traction in pharmaceutical and biochemical research due to its unique molecular structure. This ester derivative features a polyethylene glycol (PEG)-like linker and an amino group, making it a versatile intermediate for drug conjugation, bioconjugation, and polymer synthesis. Its water-soluble properties and biocompatibility align with modern demands for sustainable and efficient chemical solutions.

In recent years, the compound has been explored for applications in targeted drug delivery systems, a hotspot in nanomedicine research. Scientists are investigating its role in PEGylation—a technique to enhance drug stability and reduce immunogenicity—addressing frequent search queries like "PEGylation in cancer therapy" or "improving drug half-life." The aminoethoxy moiety allows further functionalization, catering to the growing interest in click chemistry and bioconjugation tools.

From a synthetic perspective, Ethyl 3-[2-(2-aminoethoxy)ethoxy]propanoate is synthesized via etherification and esterification reactions, leveraging green chemistry principles to minimize waste. Its low toxicity profile (as per preliminary studies) makes it a candidate for cosmetic formulations, resonating with trends like "clean beauty ingredients." Analytical techniques such as HPLC and NMR are critical for quality control, addressing lab professionals' searches for "purity verification methods."

The compound’s dual functionality (ester and amine groups) also positions it as a building block for smart materials, including hydrogels and responsive polymers. These align with queries like "stimuli-responsive drug release" or "biodegradable scaffolds for tissue engineering." Regulatory databases (e.g., REACH) list it as non-hazardous under standard conditions, though proper handling protocols are recommended.

Market analysts note rising demand for Ethyl 3-[2-(2-aminoethoxy)ethoxy]propanoate in Asia-Pacific biotech hubs, driven by investments in precision medicine. Its compatibility with automated synthesis platforms answers industrial needs for high-throughput screening. Future research may explore its enzyme-linked applications, tapping into the AI-driven drug discovery trend.